Cas no 820991-07-9 (Cyclohexanecarboxylic acid, 2-(4-chlorobenzoyl)-, (1R,2R)-)

• Product Name: Cyclohexanecarboxylic acid, 2-(4-chlorobenzoyl)-, (1R,2R)-
• CAS No: 820991-07-9
• MF: C₁₄H₁₅ClO₃
• MW: 266.720103502274
• CID: 698347
• Update Time: 2024-02-04

Cyclohexanecarboxylic acid, 2-(4-chlorobenzoyl)-, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-(4-chlorobenzoyl)-, (1R,2R)-

• Inchi： 1S/C14H15ClO3/c15-10-7-5-9(6-8-10)13(16)11-3-1-2-4-12(11)14(17)18/h5-8,11-12H,1-4H2,(H,17,18)/t11-,12-/m1/s1
• InChI Key： LFHRQJKEWRETIE-VXGBXAGGSA-N
• SMILES： [C@@H]1(C(O)=O)CCCC[C@H]1C(=O)C1=CC=C(Cl)C=C1

Experimental Properties

• Density: 1.284±0.06 g/cm3(Predicted)
• Boiling Point: 448.9±35.0 °C(Predicted)
• pka: 4.24±0.28(Predicted)